Cas no 1083216-58-3 (1-(1,3-oxazol-4-yl)ethan-1-amine)

• Product Name: 1-(1,3-oxazol-4-yl)ethan-1-amine
• CAS No: 1083216-58-3
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 6614389
• PubChem ID: 55263685
• Update Time: 2023-12-08

1-(1,3-oxazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-oxazol-4-yl)ethan-1-amine
• 1-(Oxazol-4-yl)ethan-1-amine
• 1083216-58-3
• AKOS006304882
• SCHEMBL14738458
• EN300-1600639

• Inchi： 1S/C5H8N2O/c1-4(6)5-2-8-3-7-5/h2-4H,6H2,1H3
• InChI Key： MFAOMQZXGBUBMZ-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1)C(C)N

Computed Properties

• Exact Mass: 112.063662883g/mol
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines